Cas no 2680776-31-0 (2-({(prop-2-en-1-yloxy)carbonylamino}methyl)-4H,5H,6H-pyrrolo1,2-bpyrazole-3-carboxylic acid)

• Product Name: 2-({(prop-2-en-1-yloxy)carbonylamino}methyl)-4H,5H,6H-pyrrolo1,2-bpyrazole-3-carboxylic acid
• CAS No: 2680776-31-0
• MF: C₁₂H₁₅N₃O₄
• MW: 265.265202760696
• CID: 5648602
• PubChem ID: 165940612
• Update Time: 2025-07-26

2-({(prop-2-en-1-yloxy)carbonylamino}methyl)-4H,5H,6H-pyrrolo1,2-bpyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680776-31-0
• EN300-28282077
• 2-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)-4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carboxylic acid
• 2-({(prop-2-en-1-yloxy)carbonylamino}methyl)-4H,5H,6H-pyrrolo1,2-bpyrazole-3-carboxylic acid

• Inchi： 1S/C12H15N3O4/c1-2-6-19-12(18)13-7-8-10(11(16)17)9-4-3-5-15(9)14-8/h2H,1,3-7H2,(H,13,18)(H,16,17)
• InChI Key： DAWJBLJXCYTWGM-UHFFFAOYSA-N
• SMILES： OC(C1C(CNC(=O)OCC=C)=NN2CCCC2=1)=O

Computed Properties

• Exact Mass: 265.10625597g/mol
• Monoisotopic Mass: 265.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-({(prop-2-en-1-yloxy)carbonylamino}methyl)-4H,5H,6H-pyrrolo1,2-bpyrazole-3-carboxylic acid

Comprehensive Overview of 2-({(prop-2-en-1-yloxy)carbonylamino}methyl)-4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carboxylic acid (CAS No. 2680776-31-0)

The compound 2-({(prop-2-en-1-yloxy)carbonylamino}methyl)-4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carboxylic acid (CAS No. 2680776-31-0) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrolopyrazole core and a prop-2-en-1-yloxy carbonylamino side chain, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its versatility in synthesizing bioactive molecules, particularly in the fields of anti-inflammatory and anticancer agents.

In recent years, the demand for novel heterocyclic compounds like 2-({(prop-2-en-1-yloxy)carbonylamino}methyl)-4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carboxylic acid has surged, driven by advancements in precision medicine and biomolecular engineering. This compound’s carboxylic acid functionality allows for further derivatization, enabling the creation of targeted therapies. Its CAS No. 2680776-31-0 is frequently searched in academic and industrial databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the key applications of 2-({(prop-2-en-1-yloxy)carbonylamino}methyl)-4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carboxylic acid lies in its role as a scaffold for kinase inhibitors. Kinases are critical targets in cancer therapy, and this compound’s ability to modulate kinase activity has sparked interest among researchers. Additionally, its pyrrolopyrazole moiety is known for enhancing bioavailability and metabolic stability, making it a preferred choice for medicinal chemistry projects.

The synthesis of CAS No. 2680776-31-0 involves multi-step organic reactions, including carbamate formation and cyclization techniques. These processes are optimized for yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical-grade materials. As the industry shifts toward green chemistry, researchers are also exploring eco-friendly synthetic routes for this molecule, aligning with global sustainability goals.

Beyond pharmaceuticals, 2-({(prop-2-en-1-yloxy)carbonylamino}methyl)-4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carboxylic acid has potential applications in agrochemicals. Its structural features may contribute to the development of pesticides or herbicides with improved efficacy and lower environmental impact. This dual applicability in life sciences and agriculture underscores its importance in modern chemical innovation.

In summary, 2-({(prop-2-en-1-yloxy)carbonylamino}methyl)-4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carboxylic acid (CAS No. 2680776-31-0) represents a cutting-edge compound with broad utility in drug discovery, agrochemical research, and material science. Its unique chemical properties and adaptability position it as a promising candidate for future scientific breakthroughs. As interest in custom synthesis and molecular design grows, this compound is poised to play a pivotal role in advancing biotechnology and chemical engineering.